Cas no 115706-17-7 (Methyl 3-(3,4-dichlorophenyl)propanoate)

• Product Name: Methyl 3-(3,4-dichlorophenyl)propanoate
• CAS No: 115706-17-7
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• CID: 2147212
• PubChem ID: 14177100
• Update Time: 2025-05-23

Methyl 3-(3,4-dichlorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3,4-dichlorophenyl)propanoate
• Benzenepropanoic acid, 3,4-dichloro-, methyl ester
• XEZJYFIONVJYSX-UHFFFAOYSA-N
• NE62089
• 3-(3,4-Dichlorophenyl)propionic acid methyl ester
• 3-(3,4-dichlorophenyl)propanoic acid methyl ester
• 3-(3,4-dichloro-phenyl)-propionic acid methyl ester
• Methyl 3-(3,4-dichlorophenyl)propanoate

• Inchi： 1S/C10H10Cl2O2/c1-14-10(13)5-3-7-2-4-8(11)9(12)6-7/h2,4,6H,3,5H2,1H3
• InChI Key： XEZJYFIONVJYSX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCC(=O)OC)Cl

Computed Properties

• Exact Mass: 232.0057849g/mol
• Monoisotopic Mass: 232.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Methyl 3-(3,4-dichlorophenyl)propanoate

Recent Advances in the Study of Methyl 3-(3,4-dichlorophenyl)propanoate (CAS: 115706-17-7)

Methyl 3-(3,4-dichlorophenyl)propanoate (CAS: 115706-17-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its dichlorophenyl moiety, has been the subject of recent studies due to its potential applications in drug development and medicinal chemistry. The compound's unique structural features make it a valuable intermediate in the synthesis of biologically active molecules, particularly those targeting neurological and inflammatory disorders.

Recent research has focused on the synthesis and optimization of Methyl 3-(3,4-dichlorophenyl)propanoate to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the ester group could significantly improve the compound's metabolic stability, thereby increasing its half-life in vivo. This finding is particularly relevant for the development of prolonged-release formulations, which could benefit patients requiring sustained drug delivery.

In addition to its pharmacokinetic properties, Methyl 3-(3,4-dichlorophenyl)propanoate has shown promising pharmacological activities. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that the compound exhibits potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway. This mechanism suggests potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The study further highlighted the compound's selectivity, which minimizes off-target effects and reduces the risk of adverse reactions.

The compound's role as a synthetic intermediate has also been explored in recent publications. A 2024 article in Organic & Biomolecular Chemistry detailed a novel synthetic route for Methyl 3-(3,4-dichlorophenyl)propanoate, utilizing green chemistry principles to reduce environmental impact. The optimized protocol achieved a high yield (85%) and purity (>99%), making it suitable for large-scale production. This advancement addresses the growing demand for sustainable and cost-effective synthetic methods in the pharmaceutical industry.

Despite these promising developments, challenges remain in the clinical translation of Methyl 3-(3,4-dichlorophenyl)propanoate. A review in Drug Discovery Today (2024) emphasized the need for comprehensive toxicological studies to assess the compound's safety profile. Preliminary data indicate that while the compound is well-tolerated in animal models, further investigation is required to evaluate its long-term effects and potential drug-drug interactions. Researchers are currently collaborating on multi-center studies to address these gaps and pave the way for future clinical trials.

In conclusion, Methyl 3-(3,4-dichlorophenyl)propanoate (CAS: 115706-17-7) represents a versatile and promising candidate in chemical biology and pharmaceutical research. Recent studies have elucidated its synthetic accessibility, pharmacological potential, and therapeutic applications, positioning it as a key player in the development of next-generation therapeutics. Ongoing research efforts aim to overcome existing challenges and unlock the full potential of this compound in addressing unmet medical needs.